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Compound of Interest

Compound Name: Icaridin

Cat. No.: B1674257 Get Quote

This document provides essential safety protocols and logistical information for the handling

and disposal of Icaridin in a research and development setting. The following procedural

guidance is intended to ensure the safety of laboratory personnel and compliance with

standard safety practices.

Hazard Identification and Classification
Icaridin, also known as Picaridin, is a synthetic compound used as an insect repellent. While

generally considered safe for topical application in consumer products, concentrated forms

used in laboratory settings require careful handling due to potential hazards.[1][2] The primary

hazards associated with Icaridin are summarized below.

Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity, Oral (Category

4)
GHS07 Exclamation Mark H302: Harmful if swallowed.[3]

Serious Eye Irritation

(Category 2)
GHS07 Exclamation Mark

H319: Causes serious eye

irritation.[3][4][5]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure during the handling of

Icaridin. The following equipment should be worn based on the specific procedures and risk
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assessment.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles / Face Shield

Wear tightly fitting chemical

safety goggles with side-

shields (conforming to EN 166

or NIOSH standards).[4][5] A

full-face shield may be

necessary for splash-prone

procedures.[6]

Hands Chemical-Resistant Gloves

Wear compatible, chemical-

resistant gloves (e.g., PVC).[3]

[6] Do not use leather or fabric

gloves.[7] For extended tasks,

consider wearing a light pair of

disposable gloves underneath

outer gloves.[7] Wash the

outside of gloves before

removal.[7]

Body Protective Clothing / Lab Coat

Wear a lab coat or chemical-

protective clothing.[3][6] For

tasks with a high risk of spills

or splashes, impervious or

fire/flame-resistant clothing

should be considered.[4][7]

Respiratory Respirator (if required)

General exhaust ventilation is

typically adequate.[6] If

ventilation is poor, if exposure

limits are exceeded, or if you

are experiencing respiratory

irritation, use a NIOSH/MSHA

or European Standard EN 149

approved full-face respirator.[3]

[4][6]

Feet Closed-Toe Shoes Wear unlined, chemical-

resistant boots or closed-toe
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shoes.[8] Pant legs should be

worn over boots to prevent

chemicals from entering.[8]

Operational and Disposal Plans
Adherence to proper operational and disposal protocols is essential for laboratory safety and

environmental protection.

Engineering Controls
Ventilation: Always handle Icaridin in a well-ventilated area.[6][9] A mechanical exhaust

system may be required.[3]

Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible

in the immediate work area.[3]

Handling and Storage Protocol
Pre-Handling:

Read and understand the Safety Data Sheet (SDS) for Icaridin.[7]

Inspect all PPE for integrity before use.[7]

Ensure all containers are properly labeled and check for leaks.[6]

During Handling:

Avoid all direct contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.[3]

Keep containers securely sealed when not in use.[6]

Avoid breathing vapors or mists.[4]

Keep away from sources of ignition such as open flames or sparks.[6][9]
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Storage:

Store in a cool, dry, well-ventilated area.[6][9]

Keep containers tightly closed.[3]

Store away from incompatible materials, such as strong oxidizing agents, and foodstuff

containers.[6][10]

Emergency First Aid Measures
Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[4][5] Remove

contact lenses if present and easy to do so.[3][11] If eye irritation persists, seek medical

attention.[3][5][11]

Skin Contact: Remove contaminated clothing immediately and wash the affected skin area

with soap and water.[4][10] If irritation develops and persists, get medical attention.[10]

Ingestion: Rinse mouth with water.[3][10] Call a poison control center or physician for

treatment advice.[3] Ingestion may cause irritation, nausea, vomiting, and diarrhea.[6]

Inhalation: Move the person to fresh air.[4][10] If symptoms develop or persist, call a

physician.[10]

Spill and Disposal Plan
Spill Response:

Ventilate the affected area.[3]

Remove all sources of ignition.[4]

Contain the spill using an inert, absorbent material like sand or clay.[9]

Collect the absorbed material and place it in a suitable, closed container for disposal.[3][9]

Clean the contaminated area thoroughly.[3]

Waste Disposal:
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Icaridin and its residues are considered household hazardous waste and must be

disposed of accordingly.[12]

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[3][9]

Do not pour waste down the drain or into waterways.[12][13]

Do not reuse empty containers for any other purpose.[9][14]

Quantitative Data: Physical and Chemical Properties
Property Value

Molecular Formula C12H23NO3

Molecular Mass 229.3 g/mol [6]

Appearance Clear, colorless to brownish liquid[6]

Odor Nearly odorless[6]

Flash Point 78 °F[6]

Density 1.07 g/cm³ at 20°C[6]

Solubility in Water 8.6 g/L at 20°C[6]

Vapor Pressure 3.4 x 10⁻⁴ Hpa at 20°C[6]

Occupational Exposure Limits No data available[4]

Procedural Workflow for Handling Icaridin

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1674257?utm_src=pdf-body
https://www.housedigest.com/873729/the-right-way-to-dispose-of-insecticides/
https://www.biosynth.com/Files/MSDS/FP/27/MSDS_FP27035_5000_EN.pdf
https://images.thdstatic.com/catalog/pdfImages/30/306698a2-2b5f-4086-b9cf-5834fcd6b9bd.pdf
https://www.housedigest.com/873729/the-right-way-to-dispose-of-insecticides/
https://extapps.dec.ny.gov/docs/materials_minerals_pdf/pesticid.pdf
https://images.thdstatic.com/catalog/pdfImages/30/306698a2-2b5f-4086-b9cf-5834fcd6b9bd.pdf
https://npic.orst.edu/health/disposal.html
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
http://www.chinaicaridin.com/wp-content/uploads/2016/06/Icaridin-MSDS.pdf
https://www.echemi.com/sds/icaridin-temppid160705011641.html
https://www.benchchem.com/product/b1674257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

4. Emergency Response

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Ventilation, Eyewash Station)

Inspect & Don Personal Protective Equipment (PPE)

Dispense Icaridin in Ventilated Area

Proceed to Handling

Perform Experimental Work

Store Securely in a Cool, Dry Place
Spill Response:

Contain, Absorb, Collect

If Spill Occurs

Exposure Response:
Follow First Aid Protocols

If Exposure Occurs

Decontaminate Work Surfaces

Proceed to Cleanup

Dispose of Waste in Labeled
Hazardous Waste Container

Remove & Clean/Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Icaridin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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